Cas no 1001609-86-4 (catiguanin B)

• Product Name: catiguanin B
• CAS No: 1001609-86-4
• MF: C₂₅H₂₂O₁₀
• MW: 482.436188220978
• CID: 6664292
• Update Time: 2024-03-02

catiguanin B Chemical and Physical Properties

Names and Identifiers

• Catiguanin A
• Catiguanin B
• (-)-Catiguanin A
• (-)-Catiguanin B
• catiguanin B

• Inchi： 1S/C25H22O10/c1-33-22(32)7-12-11-5-17(29)18(30)9-20(11)34-21-8-15(27)13-6-19(31)24(35-25(13)23(12)21)10-2-3-14(26)16(28)4-10/h2-5,8-9,12,19,24,26-31H,6-7H2,1H3
• InChI Key： XECJBJHITROSPL-UHFFFAOYSA-N
• SMILES： COC(CC1C2C(=CC(=C3C=2OC(C2C=C(O)C(O)=CC=2)C(O)C3)O)OC2C1=CC(=C(C=2)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• XLogP3: 1.152

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins